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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B570059 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

This guide addresses the current landscape of publicly available experimental data for

Caboxine A. Following a comprehensive search of scientific literature and databases, it is

evident that detailed experimental results, comparative performance data, and established

signaling pathways for Caboxine A are not readily available in the public domain.

The primary information available for Caboxine A is its chemical identity. It is described as a

natural product isolated from the herbs of Catharanthus roseus.[1]

Chemical Properties of Caboxine A:

Property Value

Synonyms

3-epi-Isocaboxine A; 3-epi-Vineridine; 7-epi-

Caboxine B; Methyl (7α,19α,20α)-11-methoxy-

19-methyl-2-oxoformosanan-16-carboxylate[1]

Molecular Formula C22H26N2O5[1]

Molecular Weight 398.5[1]

Due to the absence of published experimental data, this guide cannot provide the requested

comparisons of Caboxine A's performance against other alternatives, detailed experimental

methodologies, or visual diagrams of its signaling pathways.
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The creation of the requested data tables and visualizations is contingent on the availability of

peer-reviewed research detailing the following:

In vitro and in vivo efficacy studies: Quantitative data on the biological activity of Caboxine
A.

Mechanism of action studies: Identification of the molecular targets and signaling pathways

modulated by Caboxine A.

Comparative analyses: Direct experimental comparisons of Caboxine A with other relevant

compounds.

Detailed experimental protocols: Reproducible methodologies used to generate the

experimental data.

At present, this information is not available in the public sphere. Researchers with a specific

interest in Caboxine A may need to conduct their own primary research or seek access to

proprietary data if it exists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. natuprod.bocsci.com [natuprod.bocsci.com]

To cite this document: BenchChem. [Validating Caboxine A: An Analysis of Publicly Available
Experimental Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570059#validating-caboxine-a-experimental-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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